Cas no 59782-90-0 (2,3-Dichloro-5-methylpyridine)

• Product Name: 2,3-Dichloro-5-methylpyridine
• CAS No: 59782-90-0
• MF: C₆H₅Cl₂N
• MW: 162.016599416733
• MDL: MFCD08704667
• CID: 367052
• PubChem ID: 12747761
• Update Time: 2025-05-19

2,3-Dichloro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-methylpyridine
• Pyridine,2,3-dichloro-5-methyl-
• 2,5-dichloro-3-methylpyridine
• 2,3-dichloro-5-picoline
• 2,3-dichloro-5-methyl-pyridine
• Pyridine, 2,3-dichloro-5-methyl-
• PubChem5409
• 5,6-Dichloro-3-picoline
• YZZGJHDTYZOSIH-UHFFFAOYSA-N
• BCP22101
• FCH922915
• OR3473
• RP02204
• VP12120
• TRA0022703
• AX8222737
• 2,3-Dichloro-5-methylpyridine, Aldr

• MDL： MFCD08704667
• Inchi： 1S/C6H5Cl2N/c1-4-2-5(7)6(8)9-3-4/h2-3H,1H3
• InChI Key： YZZGJHDTYZOSIH-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C)=C1)Cl

Computed Properties

• Exact Mass: 160.98000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.319
• Melting Point: 42-45 ºC
• Boiling Point: 187 ºC
• Flash Point: 111 ºC
• PSA: 12.89000
• LogP: 2.69680

2,3-Dichloro-5-methylpyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3-Dichloro-5-methylpyridine

Recent Advances in the Application of 2,3-Dichloro-5-methylpyridine (CAS 59782-90-0) in Chemical and Pharmaceutical Research

2,3-Dichloro-5-methylpyridine (CAS 59782-90-0) is a significant intermediate in the synthesis of various agrochemicals and pharmaceuticals. Recent studies have highlighted its role in the development of novel compounds with potential therapeutic and agricultural applications. This research brief consolidates the latest findings on the synthesis, applications, and mechanistic insights of this compound, providing a comprehensive overview for researchers in the field.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 2,3-Dichloro-5-methylpyridine as a key building block in the synthesis of pyridine-based kinase inhibitors. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are implicated in various cancers. The study utilized computational docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, suggesting a promising avenue for anticancer drug development.

In the agrochemical sector, 2,3-Dichloro-5-methylpyridine has been employed in the synthesis of neonicotinoid analogs with enhanced insecticidal activity. A recent report in Pest Management Science (2024) detailed the optimization of reaction conditions to improve the yield and purity of these analogs. The study also evaluated their environmental impact, noting reduced toxicity to non-target organisms compared to traditional neonicotinoids, thereby addressing some of the ecological concerns associated with this class of pesticides.

Another noteworthy application of 2,3-Dichloro-5-methylpyridine is in the field of material science. Researchers at the University of Tokyo (2023) developed a novel polymerization technique using this compound as a monomer, resulting in polymers with unique electronic properties. These polymers demonstrated high thermal stability and conductivity, making them suitable for use in flexible electronics and energy storage devices. The study emphasized the compound's versatility beyond its traditional roles in chemical synthesis.

Despite these advancements, challenges remain in the large-scale production and purification of 2,3-Dichloro-5-methylpyridine. A recent review in Organic Process Research & Development (2024) highlighted the need for greener synthetic routes to minimize hazardous byproducts. The review proposed catalytic methods and solvent-free reactions as potential solutions to improve the sustainability of its production processes.

In conclusion, 2,3-Dichloro-5-methylpyridine (CAS 59782-90-0) continues to be a valuable compound in chemical and pharmaceutical research. Its applications span from drug discovery to material science, with ongoing studies aiming to optimize its synthesis and expand its utility. Future research should focus on addressing the environmental and scalability challenges associated with its use, ensuring its sustainable integration into industrial applications.